Cas no 1501148-82-8 (7-Chloroimidazo[1,2-A]pyridin-2-amine)

• Product Name: 7-Chloroimidazo[1,2-A]pyridin-2-amine
• CAS No: 1501148-82-8
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD26707800
• CID: 4781896
• Update Time: 2025-10-29

7-Chloroimidazo[1,2-A]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-CHLOROIMIDAZO[1,2-A]PYRIDIN-2-AMINE
• 7-Chloroimidazo[1,2-A]pyridin-2-amine

• MDL： MFCD26707800
• Inchi： 1S/C7H6ClN3/c8-5-1-2-11-4-6(9)10-7(11)3-5/h1-4H,9H2
• InChI Key： UIUCNIUFUKIWJT-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(N)N=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2
• Topological Polar Surface Area: 43.3

Additional information on 7-Chloroimidazo[1,2-A]pyridin-2-amine

7-Chloroimidazo[1,2-A]pyridin-2-amine (CAS No. 1501148-82-8): A Comprehensive Overview

7-Chloroimidazo[1,2-A]pyridin-2-amine, identified by its CAS number 1501148-82-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a chloro substituent and an amine group in its molecular framework enhances its potential as a pharmacophore, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>imidazo[1,2-A]pyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring, which is prevalent in many bioactive molecules. The chloro substituent at the 7-position and the amine group at the 2-position contribute to the compound's reactivity and binding affinity to biological targets. This structural configuration has been extensively studied for its potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other critical biological pathways. The< strong>7-Chloroimidazo[1,2-A]pyridin-2-amine scaffold has emerged as a promising candidate due to its ability to modulate key enzymes and receptors involved in disease progression. For instance, studies have shown that derivatives of this compound can inhibit the activity of kinases and other enzymes that play a crucial role in cancer signaling pathways.

One of the most compelling aspects of< strong>7-Chloroimidazo[1,2-A]pyridin-2-amine is its versatility in drug design. The amine group at the 2-position can be further functionalized to enhance binding affinity and selectivity. This flexibility has allowed researchers to develop analogs with improved pharmacokinetic properties and reduced toxicity. Additionally, the chloro substituent can participate in hydrogen bonding or π-stacking interactions with biological targets, further enhancing the compound's binding efficacy.

The< strong>CAS number 1501148-82-8 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers who are working on synthesizing and characterizing new derivatives of< strong>7-Chloroimidazo[1,2-A]pyridin-2-amine. Furthermore, the CAS registry number facilitates database searches and literature reviews, enabling scientists to stay updated with the latest advancements in this field.

Recent studies have highlighted the potential of< strong>7-Chloroimidazo[1,2-A]pyridin-2-amine in treating inflammatory diseases. In particular, derivatives of this compound have shown promising results in inhibiting inflammatory cytokines and reducing oxidative stress. These effects are particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a significant role. The ability of< strong>7-Chloroimidazo[1,2-A]pyridin-2-amine to modulate inflammatory pathways makes it a valuable candidate for developing novel anti-inflammatory therapies.

The synthesis of< strong>7-Chloroimidazo[1,2-A]pyridin-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between imidazole derivatives and pyridine precursors followed by chlorination. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, reducing costs and improving scalability for industrial applications.

In conclusion, 7-Chloroimidazo[1,2-A]pyridin-2-amine (CAS No. 1501148-82-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research in this area continues to uncover new applications and derivatives of this compound, highlighting its importance in modern drug discovery efforts.